Cas no 932042-60-9 (4-(3S)-3-hydroxybutyl-2-methoxyphenol)

• Product Name: 4-(3S)-3-hydroxybutyl-2-methoxyphenol
• CAS No: 932042-60-9
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6068191
• PubChem ID: 71764450
• Update Time: 2025-06-08

4-(3S)-3-hydroxybutyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Q27268292
• Zingerol, (S)-
• EN300-1845531
• Benzenepropanol, 4-hydroxy-3-methoxy-alpha-methyl-, (alphaS)-
• 4-[(3S)-3-hydroxybutyl]-2-methoxyphenol
• (S)-Zingerol
• 7H80B709L8
• 932042-60-9
• BENZENEPROPANOL, 4-HYDROXY-3-METHOXY-.ALPHA.-METHYL-, (.ALPHA.S)-
• UNII-7H80B709L8
• (αS)-4-Hydroxy-3-methoxy-α-methylbenzenepropanol
• 4-(3S)-3-hydroxybutyl-2-methoxyphenol

• Inchi： 1S/C11H16O3/c1-8(12)3-4-9-5-6-10(13)11(7-9)14-2/h5-8,12-13H,3-4H2,1-2H3/t8-/m0/s1
• InChI Key： GTLGHKNKLRZSMO-QMMMGPOBSA-N
• SMILES： C1(CC[C@H](C)O)=CC=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 196.11
• Monoisotopic Mass: 196.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.117±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 344.4±27.0 °C(Predicted)
• pka: 10.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(3S)-3-hydroxybutyl-2-methoxyphenol

Professional Introduction to Compound with CAS No. 932042-60-9 and Product Name: 4-(3S)-3-hydroxybutyl-2-methoxyphenol

The compound with the CAS number 932042-60-9 and the product name 4-(3S)-3-hydroxybutyl-2-methoxyphenol represents a significant advancement in the field of chemically modified natural products. This compound, characterized by its unique stereochemistry and functional groups, has garnered considerable attention in recent years due to its potential applications in pharmaceutical research and biotechnology. The presence of a (3S)-configuration in the side chain and the combination of a hydroxy and methoxy substituents on a phenolic backbone suggest multifaceted biological activities, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of stereochemistry in determining the biological efficacy of molecules. The (3S)-3-hydroxybutyl moiety in 4-(3S)-3-hydroxybutyl-2-methoxyphenol is particularly noteworthy, as it introduces a specific three-dimensional arrangement that can influence interactions with biological targets. This stereochemical feature has been observed to play a crucial role in modulating enzyme activity and receptor binding, which are key factors in drug design. The compound’s structure, therefore, aligns well with the growing trend in medicinal chemistry towards the development of enantiomerically pure or enriched compounds to enhance therapeutic outcomes.

The hydroxy group at the third position of the butyl chain adds another layer of complexity to the compound’s potential biological behavior. Hydroxylated compounds are well-documented for their diverse pharmacological properties, including antioxidant, anti-inflammatory, and antimicrobial activities. In particular, phenolic compounds with hydroxyl substituents have been extensively studied for their roles in cellular signaling pathways and disease prevention. The integration of these functional groups into 4-(3S)-3-hydroxybutyl-2-methoxyphenol suggests that it may exhibit similar beneficial effects, potentially making it useful in therapeutic applications.

The methoxy group at the second position of the phenol ring further enhances the compound’s structural diversity. Methoxy-substituted phenols are known for their stability and versatility in chemical reactions, which makes them valuable intermediates in synthetic chemistry. Moreover, methoxy groups can influence electronic properties and solubility characteristics of molecules, thereby affecting their bioavailability and pharmacokinetic profiles. In combination with the other functional groups present in 4-(3S)-3-hydroxybutyl-2-methoxyphenol, this methoxy substituent likely contributes to its unique set of properties that could be exploited for medicinal purposes.

Current research in synthetic organic chemistry has been focused on developing efficient methods for constructing complex molecular architectures. The synthesis of 4-(3S)-3-hydroxybutyl-2-methoxyphenol exemplifies this trend, as it requires precise control over stereochemistry and regioselectivity during its preparation. Advances in chiral catalysis and asymmetric synthesis have made it possible to produce enantiomerically pure compounds like this one on a scalable basis. These advancements are not only important for academic research but also hold significant implications for industrial applications, particularly in pharmaceutical manufacturing where enantiopurity is often critical.

In addition to its structural complexity, 4-(3S)-3-hydroxybutyl-2-methoxyphenol has shown promise in preliminary biological assays. Studies have indicated that this compound may possess inhibitory activity against certain enzymes implicated in metabolic disorders and inflammation. The hydroxyl and methoxy groups are thought to interact with specific residues on these enzymes, disrupting their normal function and potentially alleviating symptoms associated with related diseases. While more extensive studies are needed to fully elucidate its mechanism of action, these initial findings are encouraging and warrant further investigation.

The growing interest in natural product-inspired molecules underscores their potential as sources for novel therapeutics. Compounds derived from plant or microbial origins often exhibit unique structures that cannot be easily replicated through synthetic methods alone. By leveraging biotechnological approaches such as combinatorial biosynthesis or genetic engineering, researchers aim to modify these natural scaffolds while retaining their desirable biological properties. 4-(3S)-3-hydroxybutyl-2-methoxyphenol, with its blend of synthetic elegance and natural inspiration, represents an excellent example of how these approaches can be applied to discover new drug candidates.

From a chemical perspective,4-(3S)-3-hydroxybutyl-2-methoxyphenol is an intriguing molecule that challenges traditional notions about molecular design. Its ability to combine multiple functional groups into a single framework while maintaining high stereochemical fidelity highlights the sophistication achieved by modern synthetic methodologies. As our understanding of structure-activity relationships continues to evolve,this compound will serve as an important benchmark for future research endeavors aimed at developing next-generation therapeutics.

The future prospects for 4-(3S)-3-hydroxybutyl-2-methoxyphenol appear bright,with numerous avenues for exploration remaining open.* Further biochemical characterization will be essential to uncover its full therapeutic potential,as well as optimization efforts designed to enhance its efficacy while minimizing any potential side effects.* Collaborative efforts between chemists,biologists,and clinicians will undoubtedly play a pivotal role*in translating laboratory findings into clinical applications.* Until then,this remarkable compound stands as*an inspiring testament*to human ingenuity*and our enduring quest*to harness nature's secrets*for improved human health.*